Cas no 19155-06-7 ( )
structure
Product Name:
CAS No:19155-06-7
MF:C13H31N3
MW:229.405343294144
CID:907811
PubChem ID:296298
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- N,N'-(Methyliminobisethylene)bis(diethylamine)
- N-[2-(diethylamino)ethyl]-N',N'-diethyl-N-methylethane-1,2-diamine
- 4-METHYL-1,1,7,7-TETRAETHYLDIETHYLENETRIAMINE
- AC1L6PX7
- AC1Q2ZBI
- Bis-(2-diaethylamino-aethyl)-methyl-amin
- bis-(2-diethylamino-ethyl)-methyl-amine
- bis[2-(diethylamino)ethyl](methyl)amine
- CTK8H4269
- N-(2-diethylaminoethyl)-N',N'-diethyl-N-methylethane-1,2-diamine
- NSC166311
- DTXSID40304574
- SCHEMBL9388290
- 19155-06-7
- N,N/'-(Methyliminobisethylene)bis(diethylamine)
- 6-methyl-3,9-diethyl-3,6,9-triazaundecane
- NSC-166311
- N~1~-[2-(Diethylamino)ethyl]-N~2~,N~2~-diethyl-N~1~-methylethane-1,2-diamine
-
-
- Inchi: 1S/C13H31N3/c1-6-15(7-2)12-10-14(5)11-13-16(8-3)9-4/h6-13H2,1-5H3
- InChI Key: PHDLNXKJCPLCRO-UHFFFAOYSA-N
- SMILES: N(C)(CCN(CC)CC)CCN(CC)CC
Computed Properties
- Exact Mass: 229.25203
- Monoisotopic Mass: 229.251798002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 10
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 9.7Ų
Experimental Properties
- PSA: 9.72
- LogP: 1.60180
Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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